Cas no 59855-88-8 ( )

  structure
  structure
Product Name: 
CAS No:59855-88-8
MF:C5H5NO3S
MW:159.163100004196
CID:877464
PubChem ID:22025292
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxylic acid, 2-(hydroxymethyl)- (9CI)
    •  
    • Inchi: 1S/C5H5NO3S/c7-2-4-6-1-3(10-4)5(8)9/h1,7H,2H2,(H,8,9)
    • InChI Key: OPSZXGOORISTNR-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CN=C1CO

Computed Properties

  • Exact Mass: 158.99901420g/mol
  • Monoisotopic Mass: 158.99901420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 98.7Ų

  Pricemore >>

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